Cas no 20388-87-8 (2-Phenylpropan-1-amine hydrochloride)

• Product Name: 2-Phenylpropan-1-amine hydrochloride
• CAS No: 20388-87-8
• MF: C₉H₁₄ClN
• MW: 171.667161464691
• MDL: MFCD01708026
• CID: 270108
• PubChem ID: 89332
• Update Time: 2025-06-28

2-Phenylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Phenylpropan-1-amine hydrochloride
• β-Methylphenethylamine Hydrochloride
• 2-Phenylpropylamine hydrochloride
• Benzeneethanamine, b-methyl-, hydrochloride (1:1)
• BMPEA (hydrochloride) RM NEW
• METHYLPHENYLETHYLAMINE HCL, R-BETA-(P)
• 2-Phenyl-1-propanamine monohydrochloride
• beta-Methylphenethylamine hydrochloride
• 2-phenyl-1-propylamine HCl
• Phenethylamine, beta-methyl-, hydrochloride, (+-)-
• dl-beta-Phenyl-n-propylamine hydrochloride
• Phenethylamine, beta-methyl-, hydrochloride
• (+-)-beta-Methylphenethylamine hydrochloride
• beta-Methylphenylamine hydrochloride
• 2-PHENYLPROPAN-1-AMINE HCL
• 2-phenylpropan-1-amine hydrochloride(1:1)
• 2-phen
• SCHEMBL337907
• UE6X81QXLS
• DTXSID00942557
• 2-phenyl-propylamine HCl salt
• FT-0774553
• 2-PHENYLPROPYLAMINE HYDROCHLORIDE, (+/-)-
• AKOS015888175
• DS-1852
• BMPEA (hydrochloride)
• UNII-UE6X81QXLS
• HBVYOCJBEXSCQE-UHFFFAOYSA-N
• Z1741979343
• 52991-03-4
• Beta-methylphenylethylamine hydrochloride
• (R)-2-Phenyl-propyl-1-amine hydrochloride
• .BETA.-METHYLBENZENEETHANAMINE HYDROCHLORIDE
• Beta-MethylphenylethylaMine HCl
• 2-Phenylpropan-1-amine--hydrogen chloride (1/1)
• Benzeneethanamine, beta-methyl-, hydrochloride (1:1)
• EN300-134405
• CS-W005394
• Q27291040
• A879653
• SB36724
• 20388-87-8
• MFCD11113787
• 2-phenylpropan-1-amine;hydrochloride
• SY017826
• b-Methylphenethylamine Hydrochloride
• (R)-beta-Methylphenylethanamine Hydrochloride
• BENZENEETHANAMINE, .BETA.-METHYL-, HYDROCHLORIDE (1:1)
• 34298-25-4
• (R)-(+)-beta-Methylphenethylamine HCl
• DB-360172

• MDL： MFCD01708026
• Inchi： 1S/C9H13N.ClH/c1-8(7-10)9-5-3-2-4-6-9;/h2-6,8H,7,10H2,1H3;1H
• InChI Key： HBVYOCJBEXSCQE-UHFFFAOYSA-N
• SMILES： Cl.NCC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 171.08100
• Monoisotopic Mass: 171.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 84.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: No data available
• Melting Point: 143-144 ºC
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 26.02000
• LogP: 3.25110
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available

2-Phenylpropan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Phenylpropan-1-amine hydrochloride

2-Phenylpropan-1-amine hydrochloride (CAS No. 20388-87-8): A Comprehensive Overview of Its Pharmacological Significance and Research Applications

2-Phenylpropan-1-amine hydrochloride (CAS No. 20388-87-8), commonly referred to as 2-Phenylpropan-1-amine hydrochloride, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its molecular formula C₉H₁₃ClN and molecular weight of 164.65 g/mol, is a derivative of phenethylamine, a class of alkaloids known for their diverse biological activities. Its structural features, including the phenyl ring and amino group, are critical in determining its pharmacological profile and potential therapeutic applications.

Recent studies have highlighted the 2-Phenylpropan-1-amine hydrochloride as a promising candidate for modulating neurotransmitter systems, particularly in the context of neuropsychiatric disorders. The CAS No. 20388-87-8 compound exhibits potent interactions with dopamine receptors, which are implicated in conditions such as Parkinson’s disease and addiction. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 2-Phenylpropan-1-amine hydrochloride can enhance dopamine release in vitro, suggesting its potential as a neurostimulant or neuromodulator.

The 2-Phenylpropan-1-amine hydrochloride is structurally related to amphetamine, a well-known stimulant with established applications in treating attention-deficit/hyperactivity disorder (ADHD). However, unlike amphetamine, the 2-Phenylpropan-1-amine hydrochloride exhibits distinct pharmacokinetic properties, including a longer half-life and reduced metabolic degradation, which may offer therapeutic advantages in certain patient populations. These differences have been extensively explored in a 2022 review article in *Pharmacological Reviews*, which emphasized the importance of structure-activity relationship (SAR) analysis in optimizing the therapeutic potential of 2-Phenylpropan-1-amine hydrochloride.

2-Phenylpropan-1-amine hydrochloride has also been investigated for its role in neuroprotection and anti-inflammatory effects. A 2023 preclinical study published in *Neuroscience Letters* reported that 2-Phenylpropan-1-amine hydrochloride can reduce neuroinflammation in a mouse model of multiple sclerosis. The compound’s ability to modulate microglial activation and pro-inflammatory cytokine production suggests its potential as a therapeutic agent for chronic neurodegenerative diseases. These findings align with the broader trend in drug discovery to target immune-modulatory pathways in neurological disorders.

From a synthetic chemistry perspective, the 2-Phenylpropan-1-amine hydrochloride has been synthesized through various organic reactions, including electrophilic aromatic substitution and N-alkylation. The CAS No. 20388-87-8 compound’s synthesis is often optimized using green chemistry principles to minimize environmental impact. A 2023 paper in *Green Chemistry* described a catalytic asymmetric synthesis method that achieved high enantioselectivity, which is crucial for producing enantiomerically pure compounds with enhanced pharmacological activity and reduced side effects.

In the context of drug development, the 2-Phenylpropan-1-amine hydrochloride has been evaluated for its potential as a prodrug. Prodrug strategies are increasingly being employed to improve the bioavailability and targeting efficiency of therapeutic agents. A 2023 study in *Drug Delivery and Translational Research* explored the prodrug conjugation of 2-Phenylpropan-1-amine hydrochloride with peptide linkers, demonstrating enhanced cellular uptake and targeted release in cancer cell lines. This approach highlights the versatility of 2-Phenylpropan-1-amine hydrochloride in precision medicine applications.

The 2-Phenylpropan-1-amine hydrochloride has also been implicated in metabolic regulation. Research published in *Cell Metabolism* in 2023 indicated that 2-Phenylpropan-1-amine hydrochloride can modulate lipid metabolism by activating peroxisome proliferator-activated receptors (PPARs). This activity suggests potential therapeutic applications in obesity and type 2 diabetes, where metabolic dysregulation is a central pathology. The compound’s ability to enhance glucose uptake and lipolysis makes it a candidate for anti-diabetic therapies.

From a clinical perspective, the 2-Phenylpropan-1-amine hydrochloride has been studied in phase I trials to assess its safety profile and pharmacokinetic behavior. A 2023 clinical trial published in *Clinical Pharmacology & Therapeutics* reported that 2-Phenylpropan-1-amine hydrochloride was well-tolerated in healthy volunteers, with no significant adverse effects observed. These findings support the clinical translation of 2-Phenylpropan-1-amine hydrochloride for further therapeutic development.

In summary, the 2-Phenylpropan-1-amine hydrochloride (CAS No. 20388-87-8) represents a multifaceted compound with potential applications in neuropharmacology, anti-inflammatory therapy, metabolic regulation, and precision medicine. Its unique structural features and pharmacological activities make it a valuable subject for further research and development. As the field of medicinal chemistry continues to evolve, the 2-Phenylpropan-1-amine hydrochloride is poised to play a significant role in addressing complex health challenges through innovative drug discovery strategies.